BENGHE Methodological & Application

Check Availability & Pricing

preparing CKD-602 stock solutions for
experiments

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: CKD 602
Cat. No.: B1191915
Get Quote
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Application Notes and Protocols for CKD-602
For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation and use of CKD-602, a
potent topoisomerase | inhibitor, in experimental settings. The information is intended to guide
researchers in accurately preparing stock solutions and conducting in vitro and in vivo studies.

Physicochemical Properties of CKD-602

CKD-602, also known as belotecan, is a synthetic, water-soluble camptothecin derivative.[1] It
Is a pale yellowish crystalline compound.[2] A summary of its key physicochemical properties is
presented in Table 1.

Table 1: Physicochemical Properties of CKD-602
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Property Value Reference
Molecular Formula C25H28CIN304 [3]
Molecular Weight 469.96 g/mol [3]
Appearance Pale yellowish crystalline 2]
compound
Solubility (Water) 8.22 mg/mL [2]
Solubility (DMSO) 47 mg/mL (100.0 mM) [3]
pKa values 2.32and 9.15 [2]

Stable in solid state over a
range of temperatures and
humidity.[2] Decomposes
Stability slightly by light.[2] Hydrolysis is
reversible and rapid in
agueous buffer solutions and is

pH-dependent.[2]

Mechanism of Action

CKD-602 is a potent inhibitor of human DNA topoisomerase 1.[4][5] By stabilizing the covalent
complex between topoisomerase | and DNA, it prevents the re-ligation of single-strand breaks,
leading to the accumulation of DNA damage, cell cycle arrest, and ultimately, apoptosis.[1][3]

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.selleckchem.com/products/belotecan-ckd-602-hydrochloride.html
https://www.selleckchem.com/products/belotecan-ckd-602-hydrochloride.html
https://pubmed.ncbi.nlm.nih.gov/12052706/
https://pubmed.ncbi.nlm.nih.gov/12052706/
https://www.selleckchem.com/products/belotecan-ckd-602-hydrochloride.html
https://pubmed.ncbi.nlm.nih.gov/12052706/
https://pubmed.ncbi.nlm.nih.gov/12052706/
https://pubmed.ncbi.nlm.nih.gov/12052706/
https://pubmed.ncbi.nlm.nih.gov/12052706/
https://access.portico.org/Portico/auView?auId=ark%3A%2F27927%2Fpjbf78x4d7v
https://pubmed.ncbi.nlm.nih.gov/9875499/
https://pubmed.ncbi.nlm.nih.gov/19424618/
https://www.selleckchem.com/products/belotecan-ckd-602-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191915?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Cell Nucleus

Collision DNA Damage G2/M Phase
Replication Fork )=======2=2 (Single-Strand Breaks) Cell Cycle Arrest RpaieEs

DNA Cleavable Complex

(Topo I-DNA)
Topoisomerase | I—

Stabilized Complex
(CKD-602-Topo I-DNA)

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191915?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Stock Solution Preparation

Weigh CKD-602 Powder

:

Dissolve in DMSO

:

Aliquot for Storage

y

Store at -80°C

In Vitro Experiment

Prepare Serial Dilutions

Seed Cells in 96-well Plate in Culture Medium

'

Treat Cells

:

Incubate (e.g., 48h)

l

Assess Cell Viability

l

Analyze Data (IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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